N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine

• Molecular Formula: C24H18ClN3OS2
• Molecular Weight: 464.0 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine
• InChI: InChI=1S/C24H18ClN3OS2/c1-14-11-21(17-13-16(29-2)8-9-19(17)26-14)27-15-7-10-22(18(25)12-15)30-24-28-20-5-3-4-6-23(20)31-24/h3-13H,1-2H3,(H,26,27)
• InChI Key: YCMWNEHRUFFPKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)OC)NC3=CC(=C(C=C3)SC4=NC5=CC=CC=C5S4)Cl

Description

N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine is a complex organic compound that has garnered interest due to its potential applications in medicinal chemistry and pharmacology. This compound features a unique structure combining benzothiazole, chlorophenyl, methoxy, and quinoline moieties, which contribute to its diverse chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine typically involves multi-step organic reactions. One common synthetic route includes:

Formation of Benzothiazole Moiety: The benzothiazole ring is synthesized through the cyclization of 2-aminothiophenol with carbon disulfide and an appropriate oxidizing agent.

Attachment of Chlorophenyl Group: The chlorophenyl group is introduced via a nucleophilic substitution reaction, where the benzothiazole derivative reacts with a chlorinated aromatic compound.

Quinoline Ring Formation: The quinoline ring is formed through a Friedländer synthesis, involving the condensation of aniline derivatives with carbonyl compounds under acidic or basic conditions.

Final Coupling: The final step involves coupling the benzothiazole-chlorophenyl intermediate with the quinoline derivative under suitable conditions, such as using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic route for large-scale synthesis. This includes:

Catalyst Selection: Using efficient catalysts to enhance reaction rates and yields.

Reaction Optimization: Adjusting reaction conditions such as temperature, pressure, and solvent to maximize efficiency.

Purification Techniques: Employing advanced purification methods like chromatography and crystallization to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro or carbonyl groups, converting them to amines or alcohols.

Substitution: Electrophilic and nucleophilic substitution reactions can modify the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are frequently used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

Oxidation Products: Sulfoxides and sulfones.

Reduction Products: Amines and alcohols.

Substitution Products: Various substituted aromatic derivatives.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine has several scientific research applications:

Medicinal Chemistry: Investigated for its potential as an anticonvulsant, anticancer, and antimicrobial agent.

Biological Studies: Used in studies targeting specific molecular pathways and receptors, such as GABA receptors and voltage-gated sodium channels.

Pharmacology: Explored for its pharmacokinetic properties and binding affinities to various biological targets.

Industrial Applications: Potential use in the development of new pharmaceuticals and chemical intermediates.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine involves:

Molecular Targets: Binding to specific receptors such as GABA receptors and voltage-gated sodium channels.

Pathways Involved: Modulating neurotransmitter release, ion channel activity, and signal transduction pathways.

Biological Effects: Exhibiting anticonvulsant, anticancer, and antimicrobial activities through these interactions.

Comparison with Similar Compounds

Similar Compounds

N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-6-methoxy-2-methylquinolin-4-amine: shares structural similarities with other benzothiazole and quinoline derivatives.

Benzothiazole Derivatives: Compounds like 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-(substituted)acetohydrazides.

Quinoline Derivatives: Compounds such as 3-(1,3-benzothiazol-2-ylsulfanyl)-1,2,6-thiadiazinones.

Uniqueness

Structural Complexity: The combination of benzothiazole, chlorophenyl, methoxy, and quinoline moieties in a single molecule is unique.

Biological Activity: Exhibits a broad spectrum of biological activities, making it a versatile compound for research and development.